Antimony pentoxide

• CAS: 1314-60-9
• Synonyms: antimony pentaoxide; antimony pentoxide; antimony pentoxide, hydrate; antimony pentoxide, monohydrate; antimony pentoxide, tetrahydrate
• Molecular Formula: Sb2O5; O5Sb2
• Molecular Weight: 323.52 g/mol
• SMILES: O=[Sb](=O)O[Sb](=O)=O
• InChI: InChI=1S/5O.2Sb
• InChIKey: LJCFOYOSGPHIOO-UHFFFAOYSA-N

Flame-retarding engineering thermoplastics or fine-denier fibers with conventional Sb₂O₃ often compromises mechanical integrity and optical clarity. Colloidal antimony pentoxide resolves this through its 0.03 µm particle size and 50 m²/g surface area. • Enables UL-94 V-0 at <8% loading without fiber breakage or surface defects. • Refractive index (1.7) minimizes haze vs. Sb₂O₃ (2.1) for translucent housings. • TGA-confirmed stability to ~700°C prevents volatilization during high-temp processing. Supplied as colloidal dispersion or dry powder; bulk and custom packaging available.

Antimony Pentoxide: Procurement Guide

Antimony pentoxide (Sb₂O₅, CAS 1314-60-9) is an inorganic compound containing antimony in the +5 oxidation state, structurally related to niobium pentoxide with a distorted octahedral coordination [1]. It most commonly exists in a hydrated form (Sb₂O₅·nH₂O) and is utilized in its colloidal, sub-micron particulate state for industrial applications [2]. Unlike its more common trioxide analog, antimony pentoxide's high surface area and small particle size enable specific performance advantages in halogenated flame retardant systems and advanced materials .

Format Colloidal dispersion or sub-micron particulate

Key Attribute High specific surface area and +5 oxidation state

Use Context Flame retardant synergist, translucent FR polymers, varistor doping

• [1] Wikipedia contributors. (2023). Antimony pentoxide. In Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/wiki/Antimony_pentoxide View Source
• [2] National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 14820, Antimony pentoxide. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Antimony-pentoxide View Source

Antimony Pentoxide: Substitution vs. Trioxide

Direct substitution of antimony pentoxide with antimony trioxide (Sb₂O₃) or other antimony compounds is technically unjustified due to fundamental differences in particle morphology, surface chemistry, and oxidation state that dictate performance in critical applications. Antimony pentoxide is commercially supplied as a colloidal dispersion with a particle size an order of magnitude smaller (∼0.03 µm) than the finest available antimony trioxide (∼0.8-1.0 µm) [1]. This size disparity results in a 25-fold difference in specific surface area (50 m²/g vs. 2 m²/g), which directly impacts dispersion quality, matrix penetration, and the retention of base polymer aesthetics and mechanical properties . Furthermore, its +5 oxidation state confers different thermal decomposition behavior and chemical resistance compared to the +3 state in trioxide, precluding simple one-to-one replacement in flame retardant and catalytic formulations [2].

Particle size Large difference vs. Sb₂O₃ may alter fiber penetration and surface quality.

Surface area Reported ~25× higher surface area for Sb₂O₅; performance per unit mass may not transfer.

Oxidation state Sb(V) vs Sb(III) leads to different thermal decomposition and halogen synergy.

Refractive index 1.7 vs 2.1 for trioxide; substitution may increase haze in translucent polymers.

• [1] Plastemart. (n.d.). Antimony pentoxide provides better flame retardant properties to fine denier PP fiber. Retrieved from https://www.plastemart.com/plastic-technical-articles/polycarbonate-gaining-greater-inroads-in-automotive-glazing/959 View Source
• [2] Patents Justia. (1991). SB203/SB205 flame retardant dispersions. Retrieved from https://patents.justia.com/patent/5077332 View Source

Antimony Pentoxide: Performance Benchmarks

Particle Size and Surface Area Advantage

Colloidal antimony pentoxide exhibits a particle size of approximately 0.03 microns (30 nm), compared to 0.8-1.0 microns (800-1000 nm) for the smallest commercially available antimony trioxide, a 25- to 33-fold reduction. This results in a specific surface area of 50 m²/g for pentoxide versus 2 m²/g for trioxide [1]. This size difference directly enables superior dispersion and matrix penetration, with pentoxide particles occupying only 0.2% of the cross-sectional area of a fine-denier polypropylene fiber versus 7% for trioxide [1].

Particle size & surface area

Head-to-head

Sb₂O₅: ~0.03 µm, 50 m²/g vs. Sb₂O₃: 0.8–1.0 µm, 2 m²/g

Supports selection for fine fiber and high-dispersion applications.

Data to verify; source: industry report.

Evidence Dimension	Particle Size and Specific Surface Area
Target Compound Data	Particle size: 0.03 µm; Surface Area: 50 m²/g
Comparator Or Baseline	Antimony Trioxide (Sb₂O₃): Particle size 0.8-1.0 µm; Surface Area: 2 m²/g
Quantified Difference	Particle size is 25-33x smaller; Surface area is 25x larger
Conditions	Physical properties of dry powders and colloidal dispersions as used in polymer compounding.

Why This Matters

This enables flame retardancy in applications like fine-denier fibers where larger trioxide particles would compromise tensile strength and translucency.

• [1] Plastemart. (n.d.). Antimony pentoxide provides better flame retardant properties to fine denier PP fiber. Retrieved from https://www.plastemart.com/plastic-technical-articles/polycarbonate-gaining-greater-inroads-in-automotive-glazing/959 View Source

Refractive Index for Translucent Polymers

Antimony pentoxide has a refractive index of 1.7, which is significantly lower than the 2.1 refractive index of antimony trioxide [1]. This lower refractive index more closely matches that of many common polymers (e.g., ~1.5 for many polyolefins and acrylics), minimizing light scattering at the particle-polymer interface and enabling the production of translucent or untinted flame-retardant articles .

Refractive index

Head-to-head

Sb₂O₅: 1.7 vs. Sb₂O₃: 2.1 (Δ = −0.4)

Lower index better matches common polymers, reducing haze.

Optical clarity context; source review recommended.

Evidence Dimension	Refractive Index
Target Compound Data	1.7
Comparator Or Baseline	Antimony Trioxide (Sb₂O₃): 2.1
Quantified Difference	Δ = -0.4 (lower, better match to common polymers)
Conditions	Bulk property of the solid material.

Why This Matters

This is a critical differentiator for procurement in applications requiring flame-retardant yet aesthetically pleasing, translucent consumer goods or electronic housings.

• [1] Plastemart. (n.d.). Antimony pentoxide provides better flame retardant properties to fine denier PP fiber. Retrieved from https://www.plastemart.com/plastic-technical-articles/polycarbonate-gaining-greater-inroads-in-automotive-glazing/959 View Source

Nonlinear Coefficient in SnO₂ Varistors

When used as a donor dopant in SnO₂-based varistor ceramics, Sb₂O₅ provides a nonlinear coefficient (α) of 11.5 [1]. This is significantly higher than the 8.3 achieved with V₂O₅ doping and is superior to the α value of 15.16 achieved with Nb₂O₅, which is a more expensive and less commonly available alternative [1]. While not the absolute highest performer, Sb₂O₅ offers a favorable balance of performance and cost-effectiveness compared to other pentoxides.

Nonlinear coefficient (α)

Head-to-head

α = 11.5 (Sb₂O₅) vs. 8.3 (V₂O₅) and 15.16 (Nb₂O₅)

Reported moderate α; cost-performance balance vs. other pentoxides.

SnO₂ ceramic system, 0.05 mol% doping, 1350 °C sinter.

Evidence Dimension	Nonlinear Coefficient (α) for Varistor Performance
Target Compound Data	α = 11.5
Comparator Or Baseline	V₂O₅ (α = 8.3) and Nb₂O₅ (α = 15.16)
Quantified Difference	α is 38.5% higher than V₂O₅; α is 24.1% lower than Nb₂O₅
Conditions	SnO₂-based ceramic system doped with 0.05 mol% of pentoxide, sintered at 1350 °C.

Why This Matters

This quantitative comparison validates the selection of Sb₂O₅ over other pentoxides like V₂O₅ or the more expensive Nb₂O₅ for achieving targeted non-linear electrical properties in ceramic varistors.

• [1] Silva, A. G. D., et al. (2023). Influence of V2O5, Nb2O5, Sb2O5 and Ta2O5 on microstructure and non-ohmic electrical properties of SnO2-based systems. Journal of Alloys and Compounds, 968, 172163. https://doi.org/10.1016/j.jallcom.2023.172163 View Source

Thermal Stability vs. Antimony Trioxide

Hydrated antimony pentoxide (Sb₂O₅·nH₂O) undergoes a multi-step dehydration and phase transition upon heating, forming intermediate hydrates before converting to Sb₆O₁₃ at approximately 700 °C [REFS-1, REFS-2]. In contrast, antimony trioxide (Sb₂O₃) begins to sublime and volatilize at temperatures above ~600 °C [3]. This difference in thermal behavior means Sb₂O₅ can be processed at higher temperatures without significant weight loss, which is a crucial advantage in engineering thermoplastics and ceramic sintering.

Thermal stability

Data to verify

Sb₂O₅ → Sb₆O₁₃ at ~700 °C; Sb₂O₃ volatilizes above ~600 °C.

May support processing above 600 °C without significant volatilization loss.

TGA-based; multi-source, class-level inference.

Evidence Dimension	High-Temperature Thermal Behavior
Target Compound Data	Dehydrates to Sb₆O₁₃ at ~700 °C; no significant volatilization below 900 °C.
Comparator Or Baseline	Antimony Trioxide (Sb₂O₃): Sublimes and volatilizes above ~600 °C.
Quantified Difference	Sb₂O₅ remains as a solid oxide (Sb₆O₁₃) ~100 °C higher than the volatilization point of Sb₂O₃.
Conditions	Thermogravimetric analysis (TGA) in air or inert atmosphere.

Why This Matters

This higher thermal stability profile makes antimony pentoxide the preferred choice for high-temperature polymer processing and ceramic sintering where trioxide would be lost to volatilization.

• [1] Kovalenko, V. S., et al. (2021). Thermolysis analysis of hydrated antimony pentoxide. Scientific Reports, 11, 17018. https://doi.org/10.1038/s41598-021-97147-0 View Source
• [2] Wikipedia contributors. (2023). Antimony pentoxide. In Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/wiki/Antimony_pentoxide View Source
• [3] National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 14794, Antimony trioxide. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Antimony-trioxide View Source

Antimony Pentoxide: Application Scenarios

Flame Retardancy in Fine-Denier PP Fibers

For fine-denier polypropylene fibers, where mechanical integrity and aesthetic quality are paramount, colloidal antimony pentoxide is the only viable flame retardant synergist. Its 0.03 µm particle size and 50 m²/g surface area enable effective flame retardancy at low loadings (e.g., <8% total FR additive) without compromising the fiber's tensile strength or causing surface defects, unlike the larger antimony trioxide particles which can occupy up to 7% of the fiber cross-section and lead to breakage [1].

Translucent FR ABS and Polyolefin Housings

Manufacturers requiring flame-retardant (e.g., UL-94 V-0 rated) yet translucent or untinted plastic housings should specify formulations using colloidal antimony pentoxide. Its refractive index of 1.7 provides a better match to the polymer matrix than the 2.1 of antimony trioxide, minimizing light scattering and haze [1]. This enables the production of aesthetically superior components for consumer electronics, appliances, and lighting, where visual appeal is a key market differentiator .

Dopant for SnO₂ Ceramic Varistors

In the fabrication of SnO₂-based varistors for surge protection, Sb₂O₅ serves as an effective donor dopant, achieving a nonlinear coefficient (α) of 11.5 at 0.05 mol% doping [2]. This performance is superior to V₂O₅ (α=8.3) and offers a cost-effective alternative to the higher-performing but more expensive Nb₂O₅ (α=15.16). Procurement for this application should focus on high-purity Sb₂O₅ powders suitable for ceramic processing.

High-Temperature Thermoplastic Processing

For flame-retarding high-temperature engineering thermoplastics processed above 600 °C, antimony pentoxide is the technically sound choice over antimony trioxide. As demonstrated by TGA, Sb₂O₅ undergoes solid-state phase transitions to Sb₆O₁₃ at ~700 °C, while Sb₂O₃ can sublimate and volatilize, leading to loss of flame retardancy and potential mold fouling [REFS-4, REFS-5]. This ensures the flame retardant system remains intact throughout the processing cycle.

Application

Selection Property

Validation Focus

Fine-denier PP fiber FR

Sub-micron particle size, colloidal dispersion

Fiber tensile strength and flame retardancy at low loading

Translucent FR polymer housings

Refractive index match to polymer matrix

Haze and light transmission after compounding

SnO₂ varistor dopant

Nonlinear coefficient and ceramic compatibility

α value and microstructure after sintering

High-temperature thermoplastic processing

Thermal stability above 600 °C

Weight loss and FR retention after processing

• [1] Plastemart. (n.d.). Antimony pentoxide provides better flame retardant properties to fine denier PP fiber. Retrieved from https://www.plastemart.com/plastic-technical-articles/polycarbonate-gaining-greater-inroads-in-automotive-glazing/959 View Source
• [2] Silva, A. G. D., et al. (2023). Influence of V2O5, Nb2O5, Sb2O5 and Ta2O5 on microstructure and non-ohmic electrical properties of SnO2-based systems. Journal of Alloys and Compounds, 968, 172163. https://doi.org/10.1016/j.jallcom.2023.172163 View Source
• [3] Kovalenko, V. S., et al. (2021). Thermolysis analysis of hydrated antimony pentoxide. Scientific Reports, 11, 17018. https://doi.org/10.1038/s41598-021-97147-0 View Source
• [4] Wikipedia contributors. (2023). Antimony pentoxide. In Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/wiki/Antimony_pentoxide View Source